Cas no 864539-96-8 (4-Bromo-2-methyl-6-(trifluoromethyl)aniline)
864539-96-8 structure
Product Name:4-Bromo-2-methyl-6-(trifluoromethyl)aniline
CAS No:864539-96-8
MF:C8H7BrF3N
MW:254.047091722488
MDL:MFCD25542133
CID:4661926
PubChem ID:67407034
Update Time:2022-07-26
4-Bromo-2-methyl-6-(trifluoromethyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-(trifluoromethyl)-6-methylbenzenamine
- 4-BROMO-2-METHYL-6-(TRIFLUOROMETHYL)ANILINE
- 4-Bromo-2-methyl-6-(trifluoromethyl)aniline
-
- MDL： MFCD25542133
- Inchi： 1S/C8H7BrF3N/c1-4-2-5(9)3-6(7(4)13)8(10,11)12/h2-3H,13H2,1H3
- InChI Key： WEIDCCQGPKGAKJ-UHFFFAOYSA-N
- SMILES： C1(N)=C(C(F)(F)F)C=C(Br)C=C1C
Computed Properties
- Exact Mass: 252.971
- Monoisotopic Mass: 252.971
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26A^2
4-Bromo-2-methyl-6-(trifluoromethyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013016066-250mg |
4-Bromo-2-methyl-6-(trifluoromethyl)aniline |
864539-96-8 | 97% | 250mg |
$494.40 | 2023-08-31 | |
| Alichem | A013016066-500mg |
4-Bromo-2-methyl-6-(trifluoromethyl)aniline |
864539-96-8 | 97% | 500mg |
$806.85 | 2023-08-31 | |
| Alichem | A013016066-1g |
4-Bromo-2-methyl-6-(trifluoromethyl)aniline |
864539-96-8 | 97% | 1g |
$1445.30 | 2023-08-31 | |
| abcr | AB542428-1 g |
4-Bromo-2-methyl-6-(trifluoromethyl)aniline; . |
864539-96-8 | 1g |
€290.90 | 2023-04-14 | ||
| abcr | AB542428-5 g |
4-Bromo-2-methyl-6-(trifluoromethyl)aniline; . |
864539-96-8 | 5g |
€766.70 | 2023-04-14 | ||
| abcr | AB542428-1g |
4-Bromo-2-methyl-6-(trifluoromethyl)aniline; . |
864539-96-8 | 1g |
€325.60 | 2025-04-16 | ||
| abcr | AB542428-5g |
4-Bromo-2-methyl-6-(trifluoromethyl)aniline; . |
864539-96-8 | 5g |
€773.60 | 2025-04-16 | ||
| Enamine | EN300-1642021-0.05g |
4-bromo-2-methyl-6-(trifluoromethyl)aniline |
864539-96-8 | 0.05g |
$1224.0 | 2023-06-04 | ||
| Enamine | EN300-1642021-0.1g |
4-bromo-2-methyl-6-(trifluoromethyl)aniline |
864539-96-8 | 0.1g |
$1283.0 | 2023-06-04 | ||
| Enamine | EN300-1642021-0.25g |
4-bromo-2-methyl-6-(trifluoromethyl)aniline |
864539-96-8 | 0.25g |
$1341.0 | 2023-06-04 |
4-Bromo-2-methyl-6-(trifluoromethyl)aniline Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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